![molecular formula C11H10N2O6 B1667157 N-Succinimidyl 3-maleimidopropionate CAS No. 55750-62-4](/img/structure/B1667157.png)
N-Succinimidyl 3-maleimidopropionate
Overview
Description
N-Succinimidyl 3-maleimidopropionate (also known as SMP or BMPS) is a compound with the molecular formula C11H10N2O6 . It is used as an aliphatic heterobifunctional crosslinker reagent, which means it can be used to connect two different molecules together .
Synthesis Analysis
The synthesis of this compound has been reported in the literature. For example, a carbon-14 labeled version of the molecule was prepared for disposition studies of PEGylated biologics .Molecular Structure Analysis
The molecular structure of this compound includes a maleimide group and an NHS ester . The InChI representation of the molecule isInChI=1S/C11H10N2O6/c14-7-1-2-8(15)12(7)6-5-11(18)19-13-9(16)3-4-10(13)17/h1-2H,3-6H2
. Chemical Reactions Analysis
The NHS ester in this compound can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of a biomolecule with a thiol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 266.21 g/mol . It is a solid at 20 degrees Celsius and should be stored at a temperature between 0-10°C . It is sensitive to moisture and heat .Scientific Research Applications
Synthesis and Labeling in Biologics
- N-Succinimidyl 3-maleimidopropionate has been used in the synthesis of carbon-14 labeled linker molecules for disposition studies of PEGylated biologics, demonstrating its utility in radioactive labeling and biologic research (Cao, Maxwell, & Bonacorsi, 2014).
Drug Conjugation and Anticancer Therapy
- This compound has been involved in the creation of various conjugates, such as Doxorubicin conjugated to polyethylenimine, showing its role in enhancing anticancer therapy effectiveness (Dong, Tong, & Qi, 2013).
Preparation of Maleimido Acids and Peptides
- This compound is used in the preparation of maleimido acids and maleoyl derivatives of peptides, which have applications in biochemical conjugate preparation (Keller & Rudinger, 1975).
Surface Modification and Biomedical Applications
- The compound has been utilized in the surface modification of titanium for biomedical applications, such as immobilizing cell-binding peptides, highlighting its use in material science and biocompatibility studies (Xiao et al., 1997).
Protein Cluster Preparation
- It is used in the preparation of protein clusters, like hemoglobin–albumin clusters, showing its role in creating potential artificial oxygen carriers and red blood cell substitutes (Funaki et al., 2019).
Conjugation of Antibodies and Enzymes
- This compound is used in the conjugation of antibodies to enzymes, demonstrating its application in the field of biochemistry and immunology (Hashida et al., 1984).
Mechanism of Action
Target of Action
BMPS is a heterobifunctional crosslinker that primarily targets proteins and other molecules . It is designed to form covalent bonds with proteins, specifically targeting the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .
Mode of Action
The mode of action of BMPS hinges on its capacity to form covalent bonds with proteins and other molecules . This binding occurs through the formation of a stable covalent bond between the maleimide group of the BMPS molecule and the amino acid side chain of the target molecule . The maleimide group will also react with a thiol group to form a covalent bond, enabling the connection of a biomolecule with a thiol .
Biochemical Pathways
BMPS is used in various biochemical pathways, particularly in the synthesis of antibody-drug conjugates (ADCs) . It plays a crucial role in modifying proteins and other molecules, facilitating their covalent labeling . This enables a multitude of scientific applications, from creating probes to investigating protein-protein interactions .
Result of Action
The result of BMPS action is the formation of stable maleimide-activated carrier proteins that can spontaneously react with sulfhydryls . These relatively stable maleimide-activated intermediates may be lyophilized and stored for later conjugation to a hapten . This enables effective labeling of proteins and other molecules for a variety of scientific applications .
Action Environment
The action of BMPS can be influenced by various environmental factors. For instance, it is sensitive to moisture and heat . Therefore, it should be stored under an inert atmosphere at 2-8°C to maintain its stability . Furthermore, it is soluble in DMSO and DMF, but insoluble in water , which can affect its application in different environments.
Safety and Hazards
Future Directions
N-Succinimidyl 3-maleimidopropionate has been used in the synthesis of PEGylated biologics , and as a cross-linker in the preparation of protein clusters for use as artificial O2 carriers . These applications suggest potential future directions for the use of this compound in biomedical research and therapeutics.
Relevant Papers The synthesis of a carbon-14 labeled version of this compound for disposition studies of PEGylated biologics has been reported . Additionally, the compound has been used in the preparation of protein clusters for use as artificial O2 carriers .
Biochemical Analysis
Biochemical Properties
N-Succinimidyl 3-maleimidopropionate plays a significant role in biochemical reactions. It is used for techniques such as the cross-linking of haptens to enzymes prior to enzyme immunoassays or fluorogenic substrates to peptidic antigens for use in fluorescence immunoassays .
Cellular Effects
The cellular effects of this compound are primarily observed in its role as a crosslinker. For instance, it has been used in the synthesis of protein clusters, such as a bovine hemoglobin (Hb) wrapped covalently by human serum albumins (HSAs), which is a promising artificial O2 carrier as a red blood cell substitute .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form stable maleimide-activated carrier proteins that can spontaneously react with sulfhydryls . This makes it an effective crosslinker in various biochemical applications.
Temporal Effects in Laboratory Settings
In laboratory settings, this compound is known for its stability. It can be used to generate relatively stable maleimide-activated intermediates that may be lyophilized and stored for later conjugation to a hapten .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-(2,5-dioxopyrrol-1-yl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O6/c14-7-1-2-8(15)12(7)6-5-11(18)19-13-9(16)3-4-10(13)17/h1-2H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKHVDAUOODACDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCN2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30404976 | |
Record name | 1-{3-[(2,5-Dioxopyrrolidin-1-yl)oxy]-3-oxopropyl}-1H-pyrrole-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30404976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55750-62-4 | |
Record name | Succinimidyl 3-maleimidopropionate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55750-62-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-{3-[(2,5-Dioxopyrrolidin-1-yl)oxy]-3-oxopropyl}-1H-pyrrole-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30404976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dioxopyrrolidin-1-yl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How do Bone Morphogenetic Proteins (BMPs) exert their effects on cells?
A1: BMPs bind to specific receptors on the cell surface, known as BMP type I and type II receptors. [] This binding triggers a signaling cascade that involves the phosphorylation of downstream molecules called SMADs (specifically, SMAD1/5/8). [, ] These phosphorylated SMADs then translocate to the nucleus where they regulate the expression of target genes involved in various cellular processes, including cell differentiation, proliferation, and apoptosis. [, ]
Q2: Can you give an example of how BMP signaling is regulated in a specific tissue?
A2: In bone marrow, BMP-2 and BMP-4 play a crucial role in maintaining bone homeostasis by regulating the differentiation of both osteoblasts (bone-forming cells) and osteoclasts (bone-resorbing cells). [] The protein Noggin acts as an antagonist by binding to BMPs and preventing their interaction with receptors, thus modulating BMP signaling and subsequent bone remodeling. []
Q3: What are the implications of BMP heterodimer formation?
A3: BMPs can form homodimers (e.g., BMP-2/BMP-2) or heterodimers (e.g., BMP-2/BMP-7). Notably, heterodimers often exhibit significantly higher signaling activity compared to their homodimeric counterparts. [] For instance, BMP-2/7 heterodimers demonstrate a 20-fold higher specific activity in inducing alkaline phosphatase, a marker of osteoblast differentiation, compared to BMP homodimers. [] This enhanced activity is observed both in vitro and in vivo, highlighting the biological significance of heterodimer formation. []
Q4: Are there links between BMPs and specific disease states?
A4: Yes, dysregulation of BMP signaling has been implicated in various diseases. In ankylosing spondylitis, an inflammatory disease affecting the spine, serum levels of certain BMPs (BMP-2, BMP-4, BMP-6) are elevated and correlate with disease activity and radiological indices. [] Conversely, Dickkopf homologue-1 (Dkk-1), a BMP antagonist, is found at lower levels in these patients. [] These findings suggest that BMPs and their antagonists could serve as potential biomarkers or therapeutic targets for ankylosing spondylitis.
Q5: How do statin drugs, typically used for cholesterol management, interact with the BMP pathway in colorectal cancer?
A5: Studies show that statins can induce the expression of BMP-2 in certain colorectal cancer cell lines, leading to apoptosis (programmed cell death). [] This effect is dependent on the presence of SMAD4, a key component of the BMP signaling pathway. [] Interestingly, statin treatment may have adverse effects in colorectal cancers lacking SMAD4, highlighting the importance of understanding the molecular context for effective therapeutic targeting. []
Q6: How do BMPs contribute to embryonic development?
A6: BMPs play critical roles in dorsal-ventral patterning during embryonic development. [] In the developing chicken forebrain, ectopic expression of BMP-4 or BMP-5 disrupts normal patterning, leading to malformations such as holoprosencephaly (a single cerebral hemisphere) and cyclopia (a single midline eye). [] These findings underscore the importance of tightly regulated BMP signaling during critical developmental stages.
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